Cas no 1806015-88-2 (Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate
• CAS No: 1806015-88-2
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4867493
• Update Time: 2025-06-08

Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate

• Inchi： 1S/C8H5ClF2INO2/c1-15-8(14)4-2-3(9)5(12)6(13-4)7(10)11/h2,7H,1H3
• InChI Key： GUZGHBRWUJXIAE-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OC)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate

Comprehensive Overview of Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1806015-88-2)

Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1806015-88-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogen-substituted pyridine structure, has garnered attention for its potential in drug discovery and crop protection. Its molecular formula, C₈H₅ClF₂INO₂, reflects a complex interplay of functional groups, including chloro, difluoromethyl, and iodo substituents, which contribute to its reactivity and versatility.

In recent years, the demand for halogenated pyridines like Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate has surged due to their role in medicinal chemistry. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes and receptors. For instance, its iodo and difluoromethyl groups make it a candidate for radioactive labeling and fluorine-based imaging, aligning with trends in precision medicine and diagnostic tools.

The compound's agrochemical relevance is another area of focus. With growing global concerns about sustainable agriculture and pest resistance, Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate is being explored for its herbicidal and insecticidal properties. Its chloro and difluoromethyl moieties may enhance binding affinity to target proteins in pests, offering a pathway to next-generation crop protection solutions.

Synthetic routes to Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate often involve multistep reactions, including halogenation, esterification, and cross-coupling processes. Optimizing these methods is critical for scalable production, a topic frequently searched by process chemists and manufacturers. Recent advancements in catalysis and green chemistry have further refined its synthesis, reducing waste and improving yields.

From a regulatory standpoint, Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate is subject to standard safety protocols for handling organic intermediates. While not classified as hazardous under typical conditions, proper storage and handling are essential to maintain its stability. This aligns with industry searches for best practices in laboratory safety and chemical management.

In summary, Methyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1806015-88-2) represents a cutting-edge chemical entity with dual applications in pharmaceuticals and agrochemicals. Its structural complexity and functional diversity make it a valuable asset for researchers addressing challenges in human health and food security. As interest in halogenated compounds and sustainable chemistry grows, this compound is poised to remain a focal point in scientific innovation.